Cas no 2228909-17-7 (2-(2-Bromo-1,3-thiazol-4-yl)ethanimidamide)

• Product Name: 2-(2-Bromo-1,3-thiazol-4-yl)ethanimidamide
• CAS No: 2228909-17-7
• MF: C₅H₆BrN₃S
• MW: 220.09023809433
• CID: 5767962
• PubChem ID: 165642062
• Update Time: 2025-10-05

2-(2-Bromo-1,3-thiazol-4-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• EN300-1926756
• 2228909-17-7
• 2-(2-bromo-1,3-thiazol-4-yl)ethanimidamide
• 2-(2-Bromo-1,3-thiazol-4-yl)ethanimidamide

• Inchi： 1S/C5H6BrN3S/c6-5-9-3(2-10-5)1-4(7)8/h2H,1H2,(H3,7,8)
• InChI Key： UTWPKONUWWXAET-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)CC(=N)N

Computed Properties

• Exact Mass: 218.94658g/mol
• Monoisotopic Mass: 218.94658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 91Ų

Additional information on 2-(2-Bromo-1,3-thiazol-4-yl)ethanimidamide

2-(2-Bromo-1,3-thiazol-4-yl)ethanimidamide (CAS No: 2228909-17-7)

2-(2-Bromo-1,3-thiazol-4-yl)ethanimidamide, also known by its CAS number 2228909-17-7, is a highly specialized organic compound with significant applications in the field of chemical synthesis and pharmaceutical research. This compound is characterized by its unique structure, which includes a thiazole ring substituted with a bromine atom and an ethanimidamide group. The combination of these functional groups makes it a versatile building block for the development of new chemical entities.

The thiazole ring in this compound is a five-membered aromatic heterocycle containing sulfur and nitrogen atoms. This structure contributes to the compound's stability and reactivity, making it an attractive substrate for various chemical transformations. The presence of the bromine atom at the 2-position of the thiazole ring further enhances its reactivity, enabling it to participate in substitution reactions under mild conditions. The ethanimidamide group, attached at the 4-position of the thiazole ring, introduces additional functional diversity, allowing for further modifications in synthetic pathways.

Recent studies have highlighted the potential of 2-(2-Bromo-1,3-thiazol-4-yl)ethanimidamide as a key intermediate in the synthesis of bioactive compounds. For instance, researchers have utilized this compound to develop novel inhibitors for enzyme targets associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability to modify the thiazole ring and the ethanimidamide group provides chemists with a high degree of flexibility in designing molecules with desired pharmacokinetic properties.

In addition to its role in drug discovery, this compound has also found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics. Recent advancements in this area have demonstrated that derivatives of 2-(2-Bromo-1,3-thiazol-4-yl)ethanimidamide can exhibit desirable charge transport characteristics, paving the way for their integration into next-generation electronic devices.

The synthesis of 2-(2-Bromo-1,3-thiazol-4-yl)ethanimidamide involves a multi-step process that typically begins with the preparation of the thiazole precursor. This is followed by bromination at the 2-position and subsequent coupling with an ethanimidamide group. The reaction conditions are carefully optimized to ensure high yields and selectivity, reflecting the importance of precise control in organic synthesis.

From an analytical standpoint, this compound can be thoroughly characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These methods provide critical insights into its molecular structure and purity, ensuring its suitability for downstream applications.

In conclusion, 2-(2-Bromo-1,3-thiazol-4-yl)ethanimidamide (CAS No: 2228909-17-7) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an essential tool for researchers in both academia and industry. As ongoing research continues to uncover new potential uses for this compound, its significance in the chemical sciences is expected to grow further.